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Compound of Interest

Compound Name: MCC950 sodium

Cat. No.: B606777 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive guide to the proper disposal procedures for MCC950
sodium, a potent and selective inhibitor of the NLRP3 inflammasome. Adherence to these

guidelines is crucial for maintaining a safe laboratory environment and ensuring compliance

with institutional and regulatory standards. While MCC950 sodium is not classified as a

hazardous substance according to available Safety Data Sheets (SDS), it should be handled

with care, and waste should be managed responsibly.[1]

Key Safety and Disposal Information
For quick reference, the following table summarizes the essential safety and disposal

parameters for MCC950 sodium.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b606777?utm_src=pdf-interest
https://www.benchchem.com/product/b606777?utm_src=pdf-body
https://www.benchchem.com/product/b606777?utm_src=pdf-body
https://www.benchchem.com/product/b606777?utm_src=pdf-body
https://www.abmole.com/literature/mcc950-msds.html
https://www.benchchem.com/product/b606777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

Hazard Classification
Not classified as a hazardous

substance or mixture.
[1]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, and a lab coat

should be worn when handling

the compound and its waste.

[2]

Primary Disposal Route

Treat as chemical waste. Do

not dispose of in household

garbage or down the drain.

[2]

Waste Segregation

Segregate MCC950 sodium

waste from other waste

streams to prevent unintended

reactions.

[2]

Waste Container

Use a clearly labeled,

sealable, and chemically

compatible container.

[2]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of MCC950
sodium and materials contaminated with it. This procedure is based on general best practices

for laboratory chemical waste disposal and should be adapted to comply with your institution's

specific guidelines.

1. Waste Identification and Segregation:

Treat all materials contaminated with MCC950 sodium, including unused solid compound,

solutions, and contaminated labware (e.g., pipette tips, tubes, gloves), as chemical waste.[2]

Segregate this waste stream from other types of laboratory waste, such as biological or

radioactive waste, to prevent cross-contamination and ensure proper disposal.

2. Waste Collection:
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Solid Waste: Collect solid MCC950 sodium waste, including contaminated items, in a

designated, durable, and sealable container. The original product container, if in good

condition, can be used.[2]

Liquid Waste: For solutions containing MCC950 sodium, use a leak-proof container

designed for liquid chemical waste. Ensure the container is compatible with the solvents

used (e.g., DMSO, ethanol, water).[3] Do not overfill liquid waste containers; a general

guideline is to fill to no more than 75% capacity to allow for vapor expansion.[4]

3. Waste Container Labeling:

Clearly label the waste container with "Hazardous Waste" (or as required by your institution)

and the full chemical name: "MCC950 sodium".[2]

Include the approximate concentration and quantity of the waste.

Ensure the label is securely attached and legible.

4. Storage of Waste:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.[2]

The storage area should be well-ventilated and away from incompatible chemicals.

5. Final Disposal:

Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[2]

Do not attempt to transport or dispose of the chemical waste independently.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of MCC950
sodium.
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Caption: Workflow for the safe disposal of MCC950 sodium.
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By following these procedures, researchers can ensure the safe and environmentally

responsible disposal of MCC950 sodium, contributing to a secure laboratory environment.

Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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